Cas no 1002-28-4 (3-Hexyn-1-ol)

• Product Name: 3-Hexyn-1-ol
• CAS No: 1002-28-4
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00002957
• CID: 83291
• PubChem ID: 66083
• Update Time: 2025-10-05

3-Hexyn-1-ol Chemical and Physical Properties

Names and Identifiers

• Hex-3-yn-1-ol
• 3-Hexyn-1-OL
• 3-Hexyne-1-ol
• 3-Hexynol
• Hex-3-in-1-ol
• 3-Hexyn-1-ol 98%
• 3-Hexyn-1-ol, 98 %
• 3-Hexyn-1-ol, 98% 5ML
• 1002-28-4
• J-000066
• EN300-94401
• AKOS015839483
• F11743
• DTXSID4061385
• 3-Hexyn-1-ol, 98%
• X07KYI4GTH
• MFCD00002957
• AS-56503
• H0460
• InChI=1/C6H10O/c1-2-3-4-5-6-7/h7H,2,5-6H2,1H
• A897541
• UNII-X07KYI4GTH
• NS00022954
• FT-0615788
• EINECS 213-685-8
• SY010615
• AI3-37258
• DTXCID6032481
• 3-Hexyn-1-ol

• MDL： MFCD00002957
• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h7H,2,5-6H2,1H3
• InChI Key： ODEHKVYXWLXRRR-UHFFFAOYSA-N
• SMILES： OCCC#CCC
• BRN： 1735911

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.898 g/mL at 25 °C(lit.)
• Melting Point: -34°C (estimate)
• Boiling Point: 63-64 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.454(lit.)
• PSA: 20.23000
• LogP: 0.78220
• Solubility: Not determined

3-Hexyn-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons